Cas no 1704378-70-0 (2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide)

• Product Name: 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide
• CAS No: 1704378-70-0
• MF: C₇H₅BrF₂N₂O
• MW: 251.028207540512
• CID: 5739489
• PubChem ID: 145709714
• Update Time: 2025-05-24

2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide
• 1704378-70-0
• EN300-1291421
• Benzenecarboximidamide, 2-bromo-3,4-difluoro-N-hydroxy-

• Inchi： 1S/C7H5BrF2N2O/c8-5-3(7(11)12-13)1-2-4(9)6(5)10/h1-2,13H,(H2,11,12)
• InChI Key： JXJSFXHDGBCBFQ-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=C(F)C(F)=C1Br

Computed Properties

• Exact Mass: 249.95533g/mol
• Monoisotopic Mass: 249.95533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.87±0.1 g/cm3(Predicted)
• Boiling Point: 297.4±50.0 °C(Predicted)
• pka: 13.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide

Professional Introduction to 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide (CAS No. 1704378-70-0)

2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1704378-70-0, possesses a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and fluoro substituents, along with the carboximidamide functional group, contributes to its versatility and reactivity, making it a compound of interest for further exploration in drug discovery and development.

The molecular framework of 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide incorporates halogen atoms at the 3rd and 4th positions of the benzene ring, which are known to enhance the compound's interaction with biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The N'-hydroxybenzene-1-carboximidamide moiety further adds to the compound's potential as a pharmacophore, offering opportunities for hydrogen bonding interactions with biological macromolecules.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The incorporation of bromine and fluorine atoms into aromatic systems has been widely studied for their ability to modulate electronic properties and improve pharmacokinetic profiles. For instance, fluorinated compounds have shown promise in oncology as they can exhibit increased lipophilicity and resistance to metabolic degradation. Similarly, brominated aromatic derivatives are often employed in the development of antiviral and anti-inflammatory agents.

Current research in the field of medicinal chemistry has highlighted the significance of 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide as a key building block for designing novel therapeutic agents. Studies have demonstrated its utility in synthesizing inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The bromo and fluoro substituents facilitate selective interactions with these enzymes, while the hydroxyl and carboximidamide groups provide additional binding sites for optimizing drug efficacy.

The synthesis of 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing halogen atoms into the aromatic ring while maintaining regioselectivity.

The pharmacological potential of this compound has been explored through computational modeling and experimental studies. Molecular docking simulations have revealed that 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide can effectively bind to target proteins with high affinity, suggesting its suitability as a lead compound for drug development. In vitro assays have further validated these findings by demonstrating inhibitory activity against relevant enzymes and receptors. These preliminary results underscore the importance of this compound in advancing therapeutic strategies for various diseases.

The structural features of 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying functional groups or introducing additional substituents, researchers can fine-tune the compound's binding affinity, selectivity, and pharmacokinetic characteristics. Such modifications are essential for developing drugs that exhibit minimal side effects while maintaining high therapeutic efficacy.

In conclusion, 2-Bromo-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide (CAS No. 1704378-70-0) represents a promising compound in the realm of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules with potential applications in treating various diseases. Ongoing research efforts are expected to uncover new therapeutic uses for this compound, further solidifying its role in drug discovery and development.